Cas no 77497-47-3 (4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-)
77497-47-3 structure
Product Name:4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-
CAS No:77497-47-3
MF:C22H21N3O5S
MW:439.4842441082
CID:579194
PubChem ID:13535967
Update Time:2025-04-19
4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]- Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]-
- (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(1-benzhydryloxy-2-methyl-1-oxopropan-2-yl)oxyiminoacetic acid
- 2-amino-alpha-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]thiazol-4-acetic acid
- 2-(2-aminothiazol-4-yl)-2-(2-benzhydryloxy-1,1-dimethyl-2-oxo-ethoxy)imino-acetic acid
- 2-Amino-alpha-((2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy)imino)thiazol-4-acetic acid
- EINECS 278-700-2
- 77497-47-3
- SCHEMBL8973262
- SCHEMBL8973685
-
- Inchi: 1S/C22H21N3O5S/c1-22(2,30-25-17(19(26)27)16-13-31-21(23)24-16)20(28)29-18(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,18H,1-2H3,(H2,23,24)(H,26,27)/b25-17-
- InChI Key: BCIYLYBVFPCPST-UQQQWYQISA-N
- SMILES: S1C(N)=NC(=C1)/C(/C(=O)O)=N/OC(C)(C)C(=O)OC(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 439.12019195g/mol
- Monoisotopic Mass: 439.12019195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 642
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 627.2°C at 760 mmHg
- Flash Point: 333.1°C
- Refractive Index: 1.631
4-Thiazoleacetic acid,2-amino-a-[[2-(diphenylmethoxy)-1,1-dimethyl-2-oxoethoxy]imino]- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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